Cas no 154804-51-0 (Glycerophosphoric Acid Disodium Salt Hydrate)

• Product Name: Glycerophosphoric Acid Disodium Salt Hydrate
• CAS No: 154804-51-0
• MF: C₃H₇Na₂O₆P
• MW: 216.0374
• MDL: MFCD00149082
• CID: 65385
• PubChem ID: 329799941
• Update Time: 2025-11-02

Glycerophosphoric Acid Disodium Salt Hydrate Chemical and Physical Properties

Names and Identifiers

• Sodium glycerophosphate
• Glycerol phosphate disodium salt
• Disodium beta-Glycerophosphate Tetrahydrate[for Biochemical Research]
• 1,2,3-Propanetriol 2-(Dihydrogen phosphate) Sodium Salt Hydrate
• disodium,2-phosphonooxypropane-1,3-diolate,hydrate
• GLYCEROPHOSPHATE DISODIUM SALT: HYDRATE
• BGP,Glycerol 2-phosphate disodium salt hydrate
• DisodiuM β-glycerophosphate hydrate
• I14-4985
• BGP
• glycerophosphate disodium hydrate
• B-GLYCEROPHOSPHATE DISODIUM SALT HYD
• Glycerosphate disodium salt pentahydrate
• GLYCEROPHOSPHATE DISODIUM SALT PENTAHYDRATE
• Glycerol phosphate hydrate disodium salt
• Sodium 1,3-dihydroxypropan-2-yl phosphate
• Sodium beta-glycerophosphate
• Disodium beta-glycerophosphate
• Disodium glycerophosphate
• Disodium glycerol 2-phosphate
• Sodium beta-glycerol phosphate
• Sodium 2-glycerophosphate
• beta-Glycerophosphoric Acid Disodium Salt
• disodium 1,3-dihydroxypropan-2-yl phosphate
• 518FQS69A0
• Glycerol, 2-(dihydrogen phosphate), disodium salt
• 1,2,3-Propanetriol, 2-(dihydrogen phosphate), disodium salt
• 1,2,3-Propanetriol, 2-(dihydrogen phosphat
• β-Glycerophosphate disodium salt hydrate
• Glycerophosphoric Acid Disodium Salt Hydrate
• beta-Glycerophosphate disodium salt hydrate
• Glycerol phosphate disodium salt xhydrate
• A-Glycerol phosphate disodium salt hydrate
• D10489
• Sodium glycerophosphate (USAN)
• 305808-17-7
• Sodium 1,3-dihydroxypropan-2-yl phosphate hydrate
• beta-Glycerophosphate disodium salt hydrate, powder, BioReagent, suitable for cell culture
• PD124267
• beta-Glycerophosphate disodium salt hydrate, <=2.4 mol % alpha-isomer((based on C3H7O6PNa2 With x H2O))
• disodium;1,3-dihydroxypropan-2-yl phosphate;hydrate
• Sodium 1,3-dihydroxypropan-2-yl phosphate hydrate(2:1:x)
• disodium glycerol 2-phosphate(2-) hydrate
• beta-Glycerophosphate disodium salt hydrate, <=1.0 mol % L-alpha-isomer
• 154804-51-0
• AKOS025311014
• beta-Glycerophosphate disodium salt hydrate, BioUltra, suitable for cell culture, suitable for plant cell culture, >=99.0% (titration)
• Glycerol 2-phosphate disodium salt hydrate
• D70285
• ss-Glycerophosphate disodium salt hydrate
• ROPZSVKNEIIIDE-UHFFFAOYSA-L

• MDL： MFCD00149082
• Inchi： 1S/C3H9O6P.2Na/c4-1-3(2-5)9-10(6,7)8;;/h3-5H,1-2H2,(H2,6,7,8);;/q;2*+1/p-2
• InChI Key： AVPCPPOOQICIRJ-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OC([H])(C([H])([H])O[H])C([H])([H])O[H].[Na+].[Na+]

Computed Properties

• Exact Mass: 306.03000
• Monoisotopic Mass: 233.98812818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 113

Experimental Properties

• Melting Point: 102-104 °C (lit.)
• Water Partition Coefficient: almost transparency
• PSA: 168.84000
• LogP: -0.99620

Glycerophosphoric Acid Disodium Salt Hydrate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：UA0600000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphates

Additional information on Glycerophosphoric Acid Disodium Salt Hydrate

Glycerophosphoric Acid Disodium Salt Hydrate (CAS No. 154804-51-0): A Comprehensive Overview

Glycerophosphoric Acid Disodium Salt Hydrate (CAS No. 154804-51-0) is a highly versatile and widely used compound in various industries, including pharmaceuticals, cosmetics, and food additives. This compound, also known as disodium glycerophosphate, is a hydrated form of the disodium salt of glycerophosphoric acid. Its unique chemical properties make it an essential ingredient in many formulations, particularly those requiring phospholipid derivatives or phosphate esters.

The chemical structure of Glycerophosphoric Acid Disodium Salt Hydrate consists of a glycerol backbone linked to a phosphate group, which is neutralized by two sodium ions. The presence of water molecules in its hydrated form enhances its solubility and stability, making it ideal for aqueous-based applications. This compound is often sought after for its role in nutraceutical formulations, where it serves as a source of bioavailable phosphorus and glycerol.

One of the most significant applications of Glycerophosphoric Acid Disodium Salt Hydrate is in the cosmetic industry. Due to its moisturizing and skin-conditioning properties, it is commonly used in creams, lotions, and serums. Recent trends in clean beauty and sustainable skincare have increased demand for this ingredient, as it is considered safe and environmentally friendly. Additionally, its ability to improve skin barrier function aligns with the growing consumer interest in barrier repair products.

In the pharmaceutical sector, disodium glycerophosphate is utilized as an excipient in oral and topical formulations. Its role as a buffering agent and stabilizer is particularly valuable in drug delivery systems. With the rise of personalized medicine and nutraceuticals, this compound has gained attention for its potential in enhancing the bioavailability of active pharmaceutical ingredients (APIs).

The food and beverage industry also benefits from the use of Glycerophosphoric Acid Disodium Salt Hydrate. It is employed as a food additive to improve texture and stability in processed foods. As consumers become more health-conscious, the demand for functional foods fortified with essential nutrients like phosphorus has grown, further driving the market for this compound.

From a market perspective, the global demand for Glycerophosphoric Acid Disodium Salt Hydrate is expected to rise steadily, fueled by advancements in biotechnology and green chemistry. Manufacturers are increasingly focusing on sustainable production methods to meet the needs of eco-conscious consumers. This aligns with the broader trend of circular economy practices in the chemical industry.

Researchers are also exploring the potential of Glycerophosphoric Acid Disodium Salt Hydrate in emerging fields such as nanotechnology and drug delivery systems. Its biocompatibility and ability to form stable complexes with other molecules make it a promising candidate for innovative applications. For instance, it is being studied for its role in targeted drug delivery and tissue engineering.

In conclusion, Glycerophosphoric Acid Disodium Salt Hydrate (CAS No. 154804-51-0) is a multifaceted compound with diverse applications across multiple industries. Its unique properties, combined with growing consumer demand for sustainable and bio-based ingredients, position it as a valuable component in modern formulations. As research continues to uncover new uses, this compound is likely to remain a key player in the chemical and life sciences sectors.